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Compound of Interest

Compound Name: 2-Amino-6-methylbenzonitrile

Cat. No.: B1267100

An In-depth Technical Guide to the Safety and Handling of 2-Amino-6-methylbenzonitrile

This document provides comprehensive safety and handling information for 2-Amino-6-
methylbenzonitrile (CAS No: 56043-01-7), intended for researchers, scientists, and
professionals in drug development and other scientific fields. The information is compiled from
various safety data sheets and chemical databases.

Chemical Identification

Identifier Value

IUPAC Name 2-Amino-6-methylbenzonitrile

Synonym(s) 6-Amino-o-tolunitrile

CAS Number 56043-01-7[1][2][3][4]

Molecular Formula CsHsN2[1][2][3]

Molecular Weight 132.16 g/mol [1][2][3]

InChl Key PKOMYWHVCYHAHW-UHFFFAOYSA-N[2][3]
Appearance Dark brown crystalline solid[5][6]

Hazard Identification and Classification
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2-Amino-6-methylbenzonitrile is classified as hazardous. The GHS (Globally Harmonized
System of Classification and Labelling of Chemicals) classifications are summarized below.

Signal Word:Warning[2][3][7]

Hazard Class Category Hazard Statement

H315: Causes skin irritation[2]

Skin Irritation 2
[31[7]
o H319: Causes serious eye
Eye Irritation 2A o
irritation[2][3][7]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2][3][7]

Note: Some sources may also list acute toxicity categories for oral, dermal, and inhalation
routes as Category 4 (Harmful if swallowed, in contact with skin, or if inhaled).[8][9]

Precautionary Statements (Selected):[2][3][7]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
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Property Value Source(s)
Melting Point 127-132 °C [2][6]
Boiling Point 287.6+28.0 °C (Predicted) [6]

Density 1.10+0.1 g/cm? (Predicted) [6]

Form Solid [6]
Solubility No data available

Flash Point Not applicable for solid [2][3]

Experimental and Handling Protocols

Adherence to strict laboratory protocols is mandatory when handling this compound.

General Handling Workflow

The following diagram outlines the standard workflow for handling 2-Amino-6-
methylbenzonitrile in a laboratory setting.
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Caption: Standard laboratory workflow for handling 2-Amino-6-methylbenzonitrile.
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Detailed Handling Procedures

o Engineering Controls: Always use this compound within a chemical fume hood or in a well-
ventilated area to minimize inhalation exposure.[7][8] Ensure that eyewash stations and
safety showers are readily accessible.[10]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to NIOSH
(US) or EN 166 (EU) standards.[7][11]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[7][11]
Contaminated clothing should not be allowed out of the workplace and must be washed
before reuse.[7][8]

o Respiratory Protection: If engineering controls are insufficient or for spill cleanup, use a
NIOSH-approved N95 dust mask or a full-face respirator.[2][3][5]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke
in handling areas.[7][8][9] Wash hands thoroughly after handling the compound.[7][8]

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]
o Keep in a dark place and seal in a dry environment at room temperature.[6]
» Store away from incompatible substances such as strong oxidizing agents.[10]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Emergency Response Workflow

The following diagram provides a decision-making framework for responding to spills or
exposures.
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Caption: Emergency response workflow for incidents involving 2-Amino-6-methylbenzonitrile.

First-Aid Measures Protocol

» General Advice: Move out of the dangerous area. Consult a physician and show them the
Safety Data Sheet.[7][12]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen and obtain medical aid.[7][11]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes.[7][8] Seek medical attention if irritation
occurs or persists.[7][8]
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Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding
eyelids open.[7] Remove contact lenses if present and easy to do.[7] Obtain immediate
medical attention.[7]

Ingestion: Do NOT induce vomiting.[13] Rinse mouth with water and never give anything by
mouth to an unconscious person.[12][13] Call a poison center or doctor for treatment advice.

[7]8]

Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas.[12] Wear appropriate personal
protective equipment (PPE) as described in Section 4.2.[7][12] Ensure adequate ventilation
and avoid dust formation.[12]

Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[5]

[7]

Containment and Cleanup: For spills, sweep up or absorb with an inert material and place
into a suitable, closed container for disposal.[7][12] Avoid creating dust.[12] Dispose of the
waste in accordance with local, state, and federal regulations.[7][8]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[12][13]

Specific Hazards: During a fire, hazardous combustion products may be generated, including
carbon oxides, nitrogen oxides (NOx), and hydrogen cyanide.[12][13]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[8][12]

Toxicological Information

Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

Acute Effects:
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[e]

Inhalation: May cause respiratory irritation.[2][3][7]

o

Skin: Causes skin irritation.[2][3][7] Harmful if in contact with skin.[8][9]

[¢]

Eyes: Causes serious eye irritation.[2][3][7]

[¢]

Ingestion: Harmful if swallowed.[8][9]

o Chronic Effects: No information available regarding mutagenic, reproductive, or
developmental effects.[8]

o Target Organs: Respiratory system.[2][3][7]

Disposal Considerations

Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[8] The product should be sent to an approved waste disposal plant.[3]
Do not allow the product to be released into the environment.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.sigmaaldrich.com/HK/en/sds/sial/294098?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC442470050&countryCode=US&language=en
https://www.echemi.com/sds/2-amino-5-hydroxy-benzonitrile-pd180630118951.html
https://www.chemicalbook.com/msds/2-amino-6-methylbenzonitrile.pdf
https://aksci.com/sds/5361DV_SDS.pdf
https://www.benchchem.com/product/b1267100#2-amino-6-methylbenzonitrile-safety-and-handling-precautions
https://www.benchchem.com/product/b1267100#2-amino-6-methylbenzonitrile-safety-and-handling-precautions
https://www.benchchem.com/product/b1267100#2-amino-6-methylbenzonitrile-safety-and-handling-precautions
https://www.benchchem.com/product/b1267100#2-amino-6-methylbenzonitrile-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

